4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
Brand Name:
Vulcanchem
CAS No.:
21358-12-3
VCID:
VC0187162
InChI:
InChI=1S/C12H13N3S/c1-2-8-15-11(13-14-12(15)16)9-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,14,16)
SMILES:
C=CCN1C(=NNC1=S)CC2=CC=CC=C2
Molecular Formula:
C12H13N3S
Molecular Weight:
231.32 g/mol
4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
CAS No.: 21358-12-3
Main Products
VCID: VC0187162
Molecular Formula: C12H13N3S
Molecular Weight: 231.32 g/mol
| CAS No. | 21358-12-3 |
|---|---|
| Product Name | 4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol |
| Molecular Formula | C12H13N3S |
| Molecular Weight | 231.32 g/mol |
| IUPAC Name | 3-benzyl-4-prop-2-enyl-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C12H13N3S/c1-2-8-15-11(13-14-12(15)16)9-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,14,16) |
| Standard InChIKey | IFFJEOWRCIYOCQ-UHFFFAOYSA-N |
| SMILES | C=CCN1C(=NNC1=S)CC2=CC=CC=C2 |
| Canonical SMILES | C=CCN1C(=NNC1=S)CC2=CC=CC=C2 |
| Solubility | 22.5 [ug/mL] |
| PubChem Compound | 889578 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume